2,5-Dioxopyrrolidin-1-yl 3-(methyldisulfanyl)propanoate

Specification

• Molecular Formula: C8H11NO4S2
• Molecular Weight: 249.3 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 3-(methyldisulfanyl)propanoate
• Standard InChI: InChI=1S/C8H11NO4S2/c1-14-15-5-4-8(12)13-9-6(10)2-3-7(9)11/h2-5H2,1H3
• Standard InChI Key: WAQXOKKWWFUNLX-UHFFFAOYSA-N
• Canonical SMILES: CSSCCC(=O)ON1C(=O)CCC1=O

Introduction

2,5-Dioxopyrrolidin-1-yl 3-(methyldisulfanyl)propanoate is a chemical compound with the CAS number 403518-14-9. It is also known as 3-Methyldisulfanylpropionic acid 2,5-dioxopyrrolidin-1-yl ester. This compound belongs to a class of organic molecules that contain a pyrrolidine ring, which is a five-membered ring structure with one nitrogen atom. The compound's structure includes a methyldisulfanyl group attached to a propanoate moiety, which is further linked to the pyrrolidine ring through an ester bond.

Molecular Formula and Molar Mass

• Molecular Formula: C8H11NO4S2

• Molar Mass: 249.31 g/mol

Storage Conditions

The compound should be stored at -20°C in a freezer to maintain its stability and prevent degradation.

Synonyms and Related Compounds

2,5-Dioxopyrrolidin-1-yl 3-(methyldisulfanyl)propanoate is also referred to by several synonyms, including:

• 3-Methyldisulfanylpropionic acid 2,5-dioxopyrrolidin-1-yl ester

• 1-[3-(Methyldithio)-1-oxopropoxy]-2,5-pyrrolidinedione

• Propanoic acid, 3-(methyldithio)-, 2,5-dioxo-1-pyrrolidinyl ester.

Safety and Handling

Given its chemical nature, handling 2,5-Dioxopyrrolidin-1-yl 3-(methyldisulfanyl)propanoate requires caution. It is essential to follow standard laboratory safety protocols, including the use of protective gear and ensuring proper ventilation. Detailed safety data sheets (SDS) should be consulted for specific handling instructions.

Data Table

Property	Description
CAS Number	403518-14-9
Molecular Formula	C8H11NO4S2
Molar Mass	249.31 g/mol
Appearance	Solid
Color	White
Solubility	Dichloromethane, Chloroform, Methanol
Storage Conditions	-20°C Freezer